Cas no 2228530-18-3 (1-(5-methoxypyridin-2-yl)-2-methylpropan-2-yl(methyl)amine)

• Product Name: 1-(5-methoxypyridin-2-yl)-2-methylpropan-2-yl(methyl)amine
• CAS No: 2228530-18-3
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 6008438
• PubChem ID: 165879765
• Update Time: 2025-05-22

1-(5-methoxypyridin-2-yl)-2-methylpropan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-methoxypyridin-2-yl)-2-methylpropan-2-yl(methyl)amine
• [1-(5-methoxypyridin-2-yl)-2-methylpropan-2-yl](methyl)amine
• EN300-1813465
• 2228530-18-3

• Inchi： 1S/C11H18N2O/c1-11(2,12-3)7-9-5-6-10(14-4)8-13-9/h5-6,8,12H,7H2,1-4H3
• InChI Key： AXQIEBQBAUKSTG-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C(C=C1)CC(C)(C)NC

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 34.2Ų

Additional information on 1-(5-methoxypyridin-2-yl)-2-methylpropan-2-yl(methyl)amine

Comprehensive Guide to 1-(5-Methoxypyridin-2-yl)-2-methylpropan-2-yl(methyl)amine (CAS No. 2228530-18-3)

1-(5-Methoxypyridin-2-yl)-2-methylpropan-2-yl(methyl)amine (CAS No. 2228530-18-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, features a methoxypyridine core linked to a tertiary amine structure, making it a versatile intermediate in drug discovery and development. Researchers and industry professionals are increasingly interested in its potential applications, particularly in the synthesis of novel therapeutic agents.

The molecular structure of 1-(5-Methoxypyridin-2-yl)-2-methylpropan-2-yl(methyl)amine includes a 5-methoxypyridin-2-yl group, which is known for its electron-donating properties. This characteristic enhances the compound's reactivity and makes it valuable in various synthetic pathways. The presence of a methylpropan-2-yl(methyl)amine moiety further contributes to its stability and solubility, which are critical factors in pharmaceutical formulations.

One of the most discussed topics in recent years is the role of pyridine derivatives in medicinal chemistry. 1-(5-Methoxypyridin-2-yl)-2-methylpropan-2-yl(methyl)amine is no exception, as it has been explored for its potential in developing central nervous system (CNS) drugs. The compound's ability to cross the blood-brain barrier makes it a promising candidate for treating neurological disorders, a hot topic in current biomedical research.

In addition to its pharmaceutical applications, 1-(5-Methoxypyridin-2-yl)-2-methylpropan-2-yl(methyl)amine is also studied for its use in catalysis and material science. Its unique structure allows it to act as a ligand in catalytic reactions, facilitating the synthesis of complex molecules. This versatility has led to a surge in demand from research institutions and chemical manufacturers.

From an industrial perspective, the synthesis of 1-(5-Methoxypyridin-2-yl)-2-methylpropan-2-yl(methyl)amine involves multi-step processes that require precise control over reaction conditions. Recent advancements in green chemistry have prompted researchers to explore more sustainable methods for producing this compound, aligning with global trends toward environmentally friendly practices.

The market for 1-(5-Methoxypyridin-2-yl)-2-methylpropan-2-yl(methyl)amine is expected to grow steadily, driven by its expanding applications in drug development and specialty chemicals. Companies specializing in fine chemicals and custom synthesis are actively investing in scalable production techniques to meet the rising demand. This compound's potential in personalized medicine and targeted therapies further underscores its significance in modern science.

For researchers and professionals seeking high-quality 1-(5-Methoxypyridin-2-yl)-2-methylpropan-2-yl(methyl)amine, it is essential to source the compound from reputable suppliers who adhere to stringent quality standards. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structural integrity.

In summary, 1-(5-Methoxypyridin-2-yl)-2-methylpropan-2-yl(methyl)amine (CAS No. 2228530-18-3) is a compound of great interest due to its multifaceted applications in pharmaceuticals, catalysis, and material science. Its unique chemical properties and potential therapeutic benefits make it a valuable asset in both academic and industrial settings. As research continues to uncover new uses for this molecule, its relevance in cutting-edge scientific endeavors is likely to increase.